6-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one
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Overview
Description
The compound is a derivative of indole, a heterocyclic compound that is important in many biological systems and is a part of many drugs . Indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Molecular Structure Analysis
The molecular structure of an indole derivative would be based on the indole scaffold, which contains a benzenoid nucleus and has 10 π-electrons, making them aromatic in nature .Chemical Reactions Analysis
Indole and its derivatives are known to undergo electrophilic substitution readily due to excessive π-electrons delocalization .Physical And Chemical Properties Analysis
Physical and chemical properties of a compound can be influenced by its specific structure. For example, indole is known to be crystalline and colorless in nature .Scientific Research Applications
Synthesis and Chemical Properties
Heterocyclic Analogs Synthesis : A study by Horiguchi et al. (2004) presented the synthesis of heteroaromatic analogues, demonstrating a Pummerer-type cyclization reaction to produce biologically interesting nitrogen heterocycles. This research highlights the compound's utility in generating structurally complex and biologically relevant molecules (Horiguchi, Ogawa, Saitoh, & Sano, 2004).
Ring Contraction through Photoinduced Reactions : Research by Dura and Paquette (2006) explored the ring contraction of bridgehead sultams via photoinduced di-pi-methane rearrangement, indicating the compound's potential in creating tetracyclic structures with specific configurations (Dura & Paquette, 2006).
Trans-Cis Isomerization : A study by Kucharski et al. (1999) on azobenzene amphiphiles containing a sulfonyl group examined the trans-cis isomerization under irradiation, suggesting applications in photoresponsive materials (Kucharski, Janik, Motschmann, & Raduege, 1999).
Applications in Medicinal Chemistry and Biology
Inhibitors Synthesis : Jiang and Hansen (2011) synthesized disubstituted 1,2,3-triazoles as potent inhibitors against caspase-3, demonstrating the compound's relevance in developing therapeutic agents (Jiang & Hansen, 2011).
Copper Catalyzed Cyclization : López et al. (2017) developed a synthetic pathway for 3-phenylsulfonyl-2-trifluoromethyl-1H-indoles, showing the compound's utility in producing molecules with significant biological activity, particularly in antiviral and anticancer research (López, Gallagher, Gilliland, Ghiviriga, & Dolbier, 2017).
Advanced Material Science Applications
- Ionic Liquids and Crown Ethers : A paper by Luo, Dai, and Bonnesen (2004) investigated monoaza-substituted crown ethers in ionic liquids for the separation of Sr(2+) and Cs(+) from aqueous solutions, offering insights into the compound's potential in environmental cleanup and selective ion extraction processes (Luo, Dai, & Bonnesen, 2004).
Mechanism of Action
properties
IUPAC Name |
6-[(2-methyl-2,3-dihydroindol-1-yl)sulfonyl]-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-11-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S/c1-13-10-14-4-2-3-5-18(14)22(13)26(24,25)17-11-15-6-7-19(23)21-9-8-16(12-17)20(15)21/h2-5,11-13H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJLVVLOPXYQXFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2N1S(=O)(=O)C3=CC4=C5C(=C3)CCN5C(=O)CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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